molecular formula C17H19FN2O3S B1194550 TNKS/USP25-IN-C44

TNKS/USP25-IN-C44

Cat. No. B1194550
M. Wt: 350.41
InChI Key: XXWLRCVYHPVERM-UHFFFAOYSA-N
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Description

TNKS/USP25-IN-C44 is a selective inhibitor of TNKS-USP25 interaction, effectively reducing prostate cancer cell proliferation and tumor growth.

Scientific Research Applications

  • Cancer Therapy: Inhibition in Prostate Cancer

    • TNKS (tankyrase) plays a crucial role in Wnt signal transduction and is a novel molecular target for Wnt-pathway dependent cancers. A study by Cheng et al. (2019) demonstrated that a small molecule, C44, disrupts the interaction between TNKS and USP25, leading to reduced proliferation of prostate cancer cells both in vitro and in vivo. This indicates the potential of TNKS/USP25-IN-C44 as a new drug for treating Wnt-pathway dependent prostate cancer (Cheng et al., 2019).
  • Regulation of Cellular Processes: Role in Glioma Progression

    • In another study, Tang et al. (2022) found that USP25 positively regulates glioma cell invasion, migration, and proliferation by modulating Wnt/β-catenin through the deubiquitination of TNKS1. This suggests that TNKS/USP25-IN-C44 could influence glioma progression (Tang et al., 2022).
  • Discovery of Potent and Selective Inhibitors

    • Research by Bregman et al. (2013) on novel tankyrase inhibitors, including TNKS/USP25-IN-C44, revealed their potential as effective cancer therapeutics due to their role in reducing β-catenin-mediated transcription and inhibiting tumorigenesis (Bregman et al., 2013).
  • Tankyrase Inhibition Impacting Telomere Length and Wnt/β-Catenin Signaling

    • A study by Kulak et al. (2015) found that tankyrase inhibition induces DNA damage at telomeres and telomeric shortening in cultured cells, independently impacting Wnt/β-catenin signaling. This highlights the complex effects of tankyrase inhibition on cellular mechanisms, relevant to cancer therapy and regenerative medicine (Kulak et al., 2015).
  • Potential in Anticancer Drug Development

    • Nathubhai et al. (2013) designed a set of 2-arylquinazolin-4-ones as potent and selective TNKS inhibitors, indicating a potential path for developing anticancer drugs (Nathubhai et al., 2013).

properties

Product Name

TNKS/USP25-IN-C44

Molecular Formula

C17H19FN2O3S

Molecular Weight

350.41

IUPAC Name

2-(2-(4-Ethyl-2-fluorophenoxy)acetamido)-4,5-dimethylthiophene-3-carboxamide

InChI

InChI=1S/C17H19FN2O3S/c1-4-11-5-6-13(12(18)7-11)23-8-14(21)20-17-15(16(19)22)9(2)10(3)24-17/h5-7H,4,8H2,1-3H3,(H2,19,22)(H,20,21)

InChI Key

XXWLRCVYHPVERM-UHFFFAOYSA-N

SMILES

O=C(C1=C(NC(COC2=CC=C(CC)C=C2F)=O)SC(C)=C1C)N

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>3 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

synonyms

C44;  TNKS/USP25-IN-C44;  TNKS/USP25 IN-C44;  TNKS/USP25-IN C44

Origin of Product

United States

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